Cas no 32046-51-8 (2-Methyl-5-nitro-1,3-benzoxazole)

2-Methyl-5-nitro-1,3-benzoxazole is a heterocyclic organic compound featuring a benzoxazole core substituted with a methyl group at the 2-position and a nitro group at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its nitro group enhances reactivity in electrophilic and nucleophilic substitution reactions, while the benzoxazole scaffold contributes to stability and versatility in constructing complex molecules. The compound is particularly useful in the development of agrochemicals, dyes, and bioactive compounds due to its robust chemical framework and functional group compatibility. Proper handling is advised due to potential sensitivity under certain conditions.
2-Methyl-5-nitro-1,3-benzoxazole structure
32046-51-8 structure
Product Name:2-Methyl-5-nitro-1,3-benzoxazole
CAS No:32046-51-8
MF:C8H6N2O3
MW:178.14484167099
MDL:MFCD00466748
CID:317821
PubChem ID:737587
Update Time:2025-10-29

2-Methyl-5-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-nitrobenzo[d]oxazole
    • 2-METHYL-5-NITRO-1,3-BENZOXAZOLE
    • 2-Methyl-5-nitrobenzoxazole
    • Benzoxazole,2-methyl-5-nitro-
    • 5-nitro-2-methylbenzoxazole
    • UCZSXRHVXKAGFU-UHFFFAOYSA-N
    • MFCD00466748
    • 32046-51-8
    • NS00029208
    • EN300-11131
    • SY018755
    • CS-0097064
    • Z57033985
    • EINECS 250-904-6
    • Oprea1_110342
    • AKOS001083795
    • 1W-0929
    • A875724
    • FT-0680172
    • DTXSID60185862
    • AC5888
    • SCHEMBL2060733
    • J-510007
    • DA-17647
    • DTXCID00108353
    • STK785963
    • 2-Methyl-5-nitro-1,3-benzoxazole
    • MDL： MFCD00466748
    • Inchi： 1S/C8H6N2O3/c1-5-9-7-4-6(10(11)12)2-3-8(7)13-5/h2-4H,1H3
    • InChI Key： UCZSXRHVXKAGFU-UHFFFAOYSA-N
    • SMILES： O1C(C)=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 178.03800
  • Monoisotopic Mass: 178.037842
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8
  • XLogP3: 2

Experimental Properties

  • Density: 1.395
  • Melting Point: 156-158°C
  • Boiling Point: 303.1°C at 760 mmHg
  • Flash Point: 137.1°C
  • Refractive Index: 1.637
  • PSA: 71.85000
  • LogP: 2.56760

2-Methyl-5-nitro-1,3-benzoxazole Security Information

  • HazardClass：IRRITANT

2-Methyl-5-nitro-1,3-benzoxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-5-nitro-1,3-benzoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM154572-25g
2-Methyl-5-nitro-1,3-benzoxazole
 32046-51-8 95%
25g
 $355 2021-06-09
Fluorochem
068809-1g
2-Methyl-5-nitro-1,3-benzoxazole
 32046-51-8 97%
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Fluorochem
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 32046-51-8 97%
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Fluorochem
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 ￡500.00 2022-03-01
Chemenu
CM154572-5g
2-Methyl-5-nitro-1,3-benzoxazole
 32046-51-8 95%
5g
 $*** 2023-03-31
Apollo Scientific
OR60170-1g
2-Methyl-5-nitro-1,3-benzoxazole
 32046-51-8
1g
 £15.00 2025-02-20
Apollo Scientific
OR60170-5g
2-Methyl-5-nitro-1,3-benzoxazole
 32046-51-8
5g
 £32.00 2025-02-20
Apollo Scientific
OR60170-25g
2-Methyl-5-nitro-1,3-benzoxazole
 32046-51-8
25g
 £96.00 2025-02-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY018755-5g
2-Methyl-5-nitrobenzoxazole
 32046-51-8 ≥95%
5g
 ¥5500.00 2025-04-15

2-Methyl-5-nitro-1,3-benzoxazole Production Method

2-Methyl-5-nitro-1,3-benzoxazole Related Literature

  • 1. Thermolysis of o-nitro- and 2,4-dinitro-phenoxyacetic acids and related compounds
    R. S. Goudie,P. N. Preston J. Chem. Soc. C 1971 1718

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